Cas no 731771-99-6 (2-Chloro-3-(2-chlorophenyl)-1-propene)

• Product Name: 2-Chloro-3-(2-chlorophenyl)-1-propene
• CAS No: 731771-99-6
• MF: C₉H₈Cl₂
• MW: 187.06582069397
• MDL: MFCD00671892
• CID: 875334
• PubChem ID: 24721718
• Update Time: 2025-08-05

2-Chloro-3-(2-chlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-2-(2-chloroprop-2-enyl)benzene
• 2-Chloro-3-(2-chlorophenyl)-1-propene
• 2-Chloro-3-(2-chlorophenyl)prop-1-ene
• 1-chloro-2-(2-chloroprop-2-en-1-yl)benzene
• 2-(2-Chloroprop-2-en-1-yl)chlorobenzene
• AG-G-88939
• CTK5D7425
• KB-169358
• OR01878
• 731771-99-6
• 2-chloro-3-(2-chlorophenyl )-1-propene
• AKOS016016688
• DTXSID10641105
• MFCD00671892
• SCHEMBL9575690

• MDL： MFCD00671892
• Inchi： 1S/C9H8Cl2/c1-7(10)6-8-4-2-3-5-9(8)11/h2-5H,1,6H2
• InChI Key： DZRCJACLQNFFNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(=C)Cl

Computed Properties

• Exact Mass: 186.0003056g/mol
• Monoisotopic Mass: 186.0003056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-Chloro-3-(2-chlorophenyl)-1-propene

Comprehensive Overview of 2-Chloro-3-(2-chlorophenyl)-1-propene (CAS No. 731771-99-6)

2-Chloro-3-(2-chlorophenyl)-1-propene (CAS No. 731771-99-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated substituents and propenyl backbone, which contribute to its reactivity and functional versatility.

The molecular formula of 2-Chloro-3-(2-chlorophenyl)-1-propene is C₉H₇Cl₂, and its molecular weight is approximately 188.05 g/mol. The compound exists as a colorless liquid at room temperature and has a boiling point of around 150°C. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and toluene makes it suitable for a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2-Chloro-3-(2-chlorophenyl)-1-propene has been explored for its potential as an intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-Chloro-3-(2-chlorophenyl)-1-propene exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases.

The reactivity of 2-Chloro-3-(2-chlorophenyl)-1-propene is primarily attributed to the presence of the chlorine atoms and the double bond in the propenyl group. These functional groups can undergo various chemical transformations, such as nucleophilic substitution, electrophilic addition, and elimination reactions. This versatility has led to its use in the synthesis of complex organic molecules with diverse biological activities.

In materials science, 2-Chloro-3-(2-chlorophenyl)-1-propene has found applications in the development of advanced polymers and coatings. Its ability to undergo polymerization reactions makes it a valuable monomer for creating materials with tailored properties. A study published in the Journal of Polymer Science (2022) reported that copolymers derived from 2-Chloro-3-(2-chlorophenyl)-1-propene exhibit excellent thermal stability and mechanical strength, making them suitable for high-performance applications.

The environmental impact of 2-Chloro-3-(2-chlorophenyl)-1-propene is another area of ongoing research. While it is not classified as a hazardous substance under current regulations, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. A recent review article in the Journal of Environmental Science (2023) discussed the biodegradability and toxicity profiles of chlorinated compounds, including 2-Chloro-3-(2-chlorophenyl)-1-propene, highlighting the need for further investigation into their environmental fate.

Safety considerations are paramount when working with 2-Chloro-3-(2-chlorophenyl)-1-propene. Proper personal protective equipment (PPE) should be used to prevent skin contact and inhalation. The compound should be stored in a well-ventilated area away from heat sources and incompatible materials. In case of accidental exposure, appropriate first aid measures should be followed, and medical attention should be sought if necessary.

In conclusion, 2-Chloro-3-(2-chlorophenyl)-1-propene (CAS No. 731771-99-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an attractive candidate for further research and development. As new applications continue to emerge, ongoing studies will provide valuable insights into its behavior and utility across various industries.